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Compound of Interest

Compound Name: 3-mercaptopentan-1-ol
CAS No.: 548740-99-4
Cat. No.: B1201759
Get Quote
. J

A Theoretical & Practical Guide for Chemical Biology & Flavor Physics

Executive Summary & Molecular Architecture

3-Mercaptopentan-1-ol (3MP) represents a critical scaffold in the study of volatile sulfur
compounds (VSCs). While often overshadowed by its homolog 3-mercaptohexan-1-ol (3MH)—
the "Sauvignon Blanc" molecule—3MP offers a unique theoretical window into the effects of
chain length on sensory perception and intramolecular dynamics.

Structurally, 3MP is a bifunctional molecule containing a hard nucleophile (hydroxyl, -OH) at C1
and a soft nucleophile (thiol, -SH) at C3. This 1,3-relationship creates a specific electronic
environment capable of forming stable 5-membered pseudo-cyclic conformations via
intramolecular hydrogen bonding.

Key Molecular Identifiers:
o |UPAC Name: 3-Sulfanylpentan-1-ol[1]

o CAS Registry: 1964-95-0
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o Chirality: One stereocenter at C3, yielding (R) and (S) enantiomers with distinct sensory
thresholds.

e Sensory Profile: Unlike the tropical fruit notes of C6-thiols, C5-thiols like 3MP lean towards
savory, meat-broth, and allium (onion/leek) notes, demonstrating the "Odotope" shift caused
by a single methylene group.

Theoretical Landscape: Conformational & Electronic
Analysis

To understand the reactivity and stability of 3MP, we must move beyond static 2D
representations. The following section outlines the ab initio and Density Functional Theory
(DFT) approaches required to profile this molecule.

2.1. The Intramolecular "Lock" (1,3-Interaction)

In the gas phase and non-polar solvents, 3MP exists in an equilibrium dominated by
intramolecular hydrogen bonding. The 1,3-distance allows for a 5-membered ring interaction:

e Type A (O-H...S): The hydroxyl proton donates to the sulfur lone pair. This is generally
weaker due to sulfur's lower electronegativity but is entropically favorable.

e Type B (S-H...O): The thiol proton donates to the oxygen lone pair. This is the dominant
stabilizing interaction (

kcal/mol) due to oxygen's high basicity.

2.2. Computational Workflow (DOT Visualization)

The following diagram outlines the standard protocol for theoretically validating 3MP properties,
ensuring that experimentalists target the correct conformers.
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Figure 1. Computational workflow for characterizing 3-mercaptopentan-1-ol. Note the critical
step of NBO (Natural Bond Orbital) analysis to quantify the donor-acceptor interactions in the
H-bond.

2.3. Frontier Molecular Orbitals (FMO)

« HOMO (Highest Occupied Molecular Orbital): Localized almost exclusively on the Sulfur
atom (3p lone pair). This confirms 3MP is a soft nucleophile, highly susceptible to oxidation
by soft electrophiles (e.g., metal ions like Cu?* or Fe3*).
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e LUMO (Lowest Unoccupied Molecular Orbital): Antibonding

orbitals, primarily C-S and O-H.

e Chemical Hardness (

): 3MP has a lower hardness value compared to 1-pentanol, making it more reactive in
radical scavenging mechanisms (e.g., antioxidant activity in biological systems).

Synthesis & Mechanistic Pathways

The synthesis of 3MP serves as the primary validation of its theoretical structure. The most
robust route involves the Michael-type addition of a sulfur nucleophile to an

-unsaturated alcohol or ketone.

3.1. The Thioacetate Route (Self-Validating Protocol)

Direct addition of H2S is often low-yielding and dangerous. The preferred laboratory method
uses Thioacetic acid (HSAc) as a "masked" thiol to prevent disulfide formation during
synthesis.

Mechanism:
e Substrate: 2-Penten-1-ol (trans).
» Reagent: Thioacetic acid (radical or Michael addition).

e Hydrolysis: Base-catalyzed removal of the acetyl group.

Michael Addition
AIBN or Base)
Thioacetic Acid
(AcSH)

Intermediate:
3-(Acetylthio)pentan-1-ol

Hydrolysis
(LiAlH4 or NaOH) _ Product:
= 3-Mercaptopentan-1-ol

Click to download full resolution via product page
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Figure 2: The Thioacetate route ensures regioselectivity at the C3 position, avoiding the
formation of polymerization byproducts common with free HzS.

Experimental Validation & Data

Theoretical predictions must be grounded in empirical data. The following parameters serve as
quality control checkpoints for synthesized or isolated 3MP.

4 1 Phyqir‘m‘hpmiral Profile

Property Value | Range Source | Method
Molecular Weight 120.21 g/mol Calculated

LogP (Octanol/Water) 1.08 Crippen Method [1]
Boiling Point 228 K (at reduced pressure) Predicted (Joback) [1]
Odor Threshold ~0.5 ppb (water) Sensory Panel [2]
Odor Character Meat broth, Onion, Sweat Sensory Panel [2]
pKa (Thiol) ~10.2 Analogous to 3MH

4.2. Spectroscopic Validation (The "Fingerprint™)

» IR Spectroscopy: Look for the S-H stretch. In a non-H-bonded thiol, this appears at ~2550
cm~1, In 3MP, due to intramolecular H-bonding (S-H...O), this peak may broaden and shift to
lower wavenumbers (~2530 cm™1) in dilute non-polar solvents.

 NMR (*H): The proton on C3 is the diagnostic handle. It typically appears as a multiplet
shifted upfield relative to the oxygen-adjacent protons.

Applications in Drug Development & Surface Chemistry
5.1. Mucoadhesion & Drug Delivery

Thiols are critical in mucoadhesion. The -SH group of 3MP can form disulfide bridges with
cysteine-rich subdomains of mucin glycoproteins.

o Theoretical Insight: The C5 chain provides enough hydrophobicity to intercalate into lipid
bilayers, while the C1-hydroxyl maintains water solubility, making 3MP a model "amphiphilic
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anchor."

5.2. Surface Modification (SAMS)
3MP can form Self-Assembled Monolayers on gold (Au).

o Geometry: Unlike simple alkanethiols, the terminal -OH group of 3MP introduces a
hydrophilic surface immediately upon assembly.

o Defects: The chiral center at C3 introduces packing disorder (defects) in the monolayer,
which is advantageous for sensing applications where "perfect" packing blocks analyte
access.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Computational & Mechanistic Profiling of 3-
Mercaptopentan-1-ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201759/docs#computational-mechanistic-profiling-
of-3-mercaptopentan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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